Cas no 1806383-57-2 (1-(2-Bromo-6-methoxyphenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Bromo-6-methoxyphenyl)-1-chloropropan-2-one
• CAS No: 1806383-57-2
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4978798
• Update Time: 2025-10-28

1-(2-Bromo-6-methoxyphenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-methoxyphenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H10BrClO2/c1-6(13)10(12)9-7(11)4-3-5-8(9)14-2/h3-5,10H,1-2H3
• InChI Key： HKAQGYFARAABHF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C(C)=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 1-(2-Bromo-6-methoxyphenyl)-1-chloropropan-2-one

Comprehensive Overview of 1-(2-Bromo-6-methoxyphenyl)-1-chloropropan-2-one (CAS No. 1806383-57-2): Properties, Applications, and Industry Insights

1-(2-Bromo-6-methoxyphenyl)-1-chloropropan-2-one (CAS No. 1806383-57-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This bromo-methoxy substituted phenyl derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₁₀H₁₀BrClO₂, highlights its balanced lipophilicity and electronic properties, which are critical for drug discovery applications.

Recent trends in AI-driven molecular design have increased searches for halogenated ketone building blocks like this compound, particularly for fragment-based drug discovery (FBDD). Researchers are exploring its potential in creating selective kinase inhibitors, with particular interest in its meta-substitution pattern that enables precise spatial orientation in target binding. The methoxy group at the 6-position and bromine atom at the 2-position create an electronic asymmetry that's being investigated for allosteric modulation applications.

The compound's crystallization behavior has become a hot topic in computational chemistry circles, with multiple studies examining its polymorphic forms using XRPD analysis. This aligns with growing industry demand for API form screening solutions, as evidenced by increased search volumes for solid-state characterization techniques. Its melting point range of 98-102°C and moderate solubility in polar aprotic solvents make it particularly suitable for high-throughput experimentation workflows.

In material science applications, the orthogonal reactivity of the chloroketone moiety allows for sequential functionalization, a property leveraged in polymer cross-linking research. Patent analysis reveals growing IP activity around multifunctional aromatic ketones, with this compound serving as a key intermediate in photoresist formulations for semiconductor manufacturing. The electron-withdrawing effects of its substituents are being optimized for advanced material synthesis.

Quality control protocols for 1806383-57-2 typically employ HPLC-UV at 254 nm, with purity specifications ≥98% being standard for research applications. The compound's stability profile shows excellent compatibility with air-sensitive reactions when stored under inert atmosphere, addressing common queries about handling sensitive intermediates. Recent method development publications highlight robust UPLC-MS techniques for trace analysis of related process impurities.

Environmental considerations have led to increased interest in green chemistry approaches for synthesizing this compound. Alternative routes using catalytic bromination instead of stoichiometric reagents are gaining traction, responding to searches for atom-economical synthetic methods. Life cycle assessment studies of halogenated intermediates frequently reference this compound's waste minimization potential through optimized workup procedures.

The global market for functionalized aryl ketones like 1-(2-Bromo-6-methoxyphenyl)-1-chloropropan-2-one is projected to grow at 6.8% CAGR through 2030, driven by demand from contract research organizations and specialty chemical manufacturers. Supply chain analytics indicate particular strength in Asian markets, correlating with increased search activity for custom synthesis China and scale-up services India related to such intermediates.

Emerging applications in bioconjugation chemistry exploit the compound's dual reactivity sites for creating antibody-drug conjugates (ADCs). Its sp²-hybridized carbonyl shows promise in click chemistry applications, with recent publications demonstrating efficient strain-promoted cycloadditions. These developments address frequent queries about orthogonal bioconjugation strategies in medicinal chemistry forums.

Structural analogs of CAS 1806383-57-2 are being explored for metal-organic framework (MOF) construction, particularly as ditopic linkers in crystalline materials. This connects to rising interest in molecular machine components and supramolecular catalysts, as reflected in search trends for functional building blocks nanotechnology. The compound's rigid aromatic core provides geometric control valuable in these applications.

Analytical method development for this compound frequently appears in discussions about QbD principles (Quality by Design), particularly regarding design space exploration for impurity control. Recent conference presentations have highlighted novel DoE approaches (Design of Experiments) for optimizing its synthesis, responding to industry needs for robust process development methodologies in fine chemical production.